Cas no 158616-08-1 (2-Iodo-3-nitrobenzyl alcohol)

• Product Name: 2-Iodo-3-nitrobenzyl alcohol
• CAS No: 158616-08-1
• MF: C₇H₆INO₃
• MW: 279.031914234161
• CID: 4794130
• Update Time: 2026-02-27

2-Iodo-3-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-iodo-3-nitrobenzyl alcohol
• (2-iodo-3-nitrophenyl)methanol
• 2-Iodo-3-nitrobenzyl alcohol

• Inchi： 1S/C7H6INO3/c8-7-5(4-10)2-1-3-6(7)9(11)12/h1-3,10H,4H2
• InChI Key： LZPYYIKBDKBSTA-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 1.5
• Topological Polar Surface Area: 66

Additional information on 2-Iodo-3-nitrobenzyl alcohol

Professional Introduction to 2-Iodo-3-nitrobenzyl alcohol (CAS No: 158616-08-1)

2-Iodo-3-nitrobenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No) 158616-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. Its unique structural features, comprising an iodo substituent and a nitro group on a benzyl alcohol backbone, make it a valuable building block for further functionalization and derivatization.

The chemical structure of 2-Iodo-3-nitrobenzyl alcohol consists of a benzene ring substituted at the 2-position with an iodine atom and at the 3-position with a nitro group. The benzyl alcohol moiety provides a hydroxyl functional group that can participate in various chemical reactions, such as esterification, etherification, or oxidation processes. The presence of both the iodo and nitro groups enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry for constructing complex molecular architectures.

In recent years, 2-Iodo-3-nitrobenzyl alcohol has been explored in the development of novel therapeutic agents. One notable area of research involves its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer, inflammation, and infectious disorders. By leveraging the reactivity of the iodo and hydroxyl groups, researchers have been able to design molecules that selectively modulate these interactions, leading to promising preclinical results.

Additionally, 2-Iodo-3-nitrobenzyl alcohol has found utility in the field of drug discovery as a precursor for generating libraries of diverse compounds. High-throughput screening methods combined with computational chemistry have enabled the rapid identification of lead compounds with desired pharmacological properties. The nitro group, in particular, can be reduced to an amine or further converted into other functional groups, such as carboxylic acids or sulfonamides, broadening the scope of potential applications.

The synthesis of 2-Iodo-3-nitrobenzyl alcohol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include halogenation followed by nitration and subsequent functional group modifications. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 2-Iodo-3-nitrobenzyl alcohol more accessible for industrial applications. For instance, catalytic methods have been developed to enhance regioselectivity during halogenation and nitration steps, minimizing unwanted side products.

From a mechanistic perspective, the reactivity of 2-Iodo-3-nitrobenzyl alcohol is influenced by both electronic and steric factors. The electron-withdrawing nature of the nitro group increases the electrophilicity of the aromatic ring at positions 2 and 4 relative to it. This makes it particularly susceptible to electrophilic aromatic substitution reactions when coupled with appropriate nucleophiles or reducing agents. The iodo substituent further enhances its participation in cross-coupling reactions due to its good leaving group properties under transition metal catalysis.

In pharmaceutical research, 2-Iodo-3-nitrobenzyl alcohol has been utilized in the development of kinase inhibitors, which are critical targets for treating cancers and inflammatory diseases. By incorporating this compound into drug candidates, researchers have been able to modulate kinase activity through covalent or non-covalent interactions. The hydroxyl group provides a handle for further derivatization into pharmacophores that can interact with specific amino acid residues within the kinase active site.

The agrochemical industry has also benefited from the use of 2-Iodo-3-nitrobenzyl alcohol as an intermediate in synthesizing novel pesticides and herbicides. These compounds often require precise molecular architectures to exhibit high efficacy while minimizing environmental impact. The ability to introduce various functional groups into the benzyl alcohol backbone allows for fine-tuning of biological activity against target pests or weeds.

Recent studies have explored green chemistry approaches to improve the synthesis of 2-Iodo-3-nitrobenzyl alcohol, focusing on reducing waste generation and energy consumption. Solvent-free reactions and microwave-assisted synthesis have been investigated as sustainable alternatives to traditional methods. These innovations align with global efforts to promote environmentally responsible chemical manufacturing practices while maintaining high yields and purity standards.

The analytical characterization of 2-Iodo-3-nitrobenzyl alcohol relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about its molecular structure and purity profile, ensuring that it meets stringent quality requirements for downstream applications. Impurity profiling is particularly important in pharmaceutical settings where even trace contaminants can affect drug safety and efficacy.

In conclusion, 2-Iodo-3-nitrobenzyl alcohol (CAS No: 158616-08-1) is a multifunctional compound with broad applications across pharmaceuticals,bioconjugation techniques，and agrochemicals。Its unique structural features enable diverse chemical transformations，making it indispensable in modern synthetic chemistry。As research continues to uncover new therapeutic possibilities，this compound will undoubtedly remain at forefront innovation，driving advancements that benefit human health science agriculture alike。